Cas no 4949-44-4 (Ethyl 3-oxopentanoate)
Ethyl 3-oxopentanoate Properties
Names and Identifiers
-
- Ethyl 3-oxopentanoate
- Ethyl 3-Oxovalerate
- Ethyl propionylacetate
- 3-Ketovaleric Acid Ethyl Ester
- 3-Oxovaleric Acid Ethyl Ester
- Propionylacetic Acid Ethyl Ester
- Ethyl 3-oxo-n-valerate
- Pentanoic acid, 3-oxo-, ethyl ester
- 3-Oxopentanoic acid ethyl ester
- 3-oxo-pentanoic acid ethyl ester
- UDRCONFHWYGWFI-UHFFFAOYSA-N
- Ethyl Propanoylacetate
- Ethyl 3-Ketopentanoate
- Ethyl propionylacetate, 98+%
- ethyl-3-oxopentanoate
- ethyl 3-oxo-pentanoate
- Ethyl 3-oxopentanoate #
- Ethylpropionylacetate
- NSC-7251
- EN300-81762
- P45XZ5RD8B
- SCHEMBL181997
- NS00031904
- ACETICACID, 2-(2-PROPEN-1-YLOXY)-, ETHYL ESTER
- NSC-78662
- NSC 78662
- Z839817064
- NSC78662
- NSC7251
- DS-1602
- Ethyl 3-oxovalerate, purum, >=97.0% (GC)
- F8889-9376
- 4949-44-4
- DTXSID20197800
- FT-0615940
- AI3-30964
- 3-keto-n-valeric acid ethyl ester
- ethyl propanylacetate
- Valeric acid, 3-oxo-, ethyl ester
- InChI=1/C7H12O3/c1-3-6(8)5-7(9)10-4-2/h3-5H2,1-2H3
- MFCD00009317
- AKOS005255091
- A26321
- HY-78211
- CS-W019881
- Aceticacid,2-(2-propen-1-yloxy)-,ethyl ester
- SY008856
- alpha-methylacetylacetic acid ethyl ester
- ethyl propionoylacetate
- Ethyl-gamma-methylacetoacetate
- Ethyl propionylacetate, 97%
- K0031
- NSC 7251
- EINECS 225-593-5
- UDRCONFHWYGWFI-UHFFFAOYSA-
- Ethyl propionylacetate,98%
- BBL100735
- STL554529
- DB-051636
- +Expand
-
- MFCD00009317
- UDRCONFHWYGWFI-UHFFFAOYSA-N
- 1S/C7H12O3/c1-3-6(8)5-7(9)10-4-2/h3-5H2,1-2H3
- O(C([H])([H])C([H])([H])[H])C(C([H])([H])C(C([H])([H])C([H])([H])[H])=O)=O
- 970270
Computed Properties
- 144.078644g/mol
- 0
- 0.7
- 0
- 3
- 5
- 144.078644g/mol
- 144.078644g/mol
- 43.4Ų
- 10
- 129
- 0
- 0
- 0
- 0
- 0
- 1
- 5
- 0
Experimental Properties
- 0.91870
- 43.37000
- n20/D 1.422(lit.)
- 191°C
- Fahrenheit: 172.4 ° f
Celsius: 78 ° c - Miscible with glacial acetic acid.
- colorless liquid
- Stable. Combustible. Incompatible with strong oxidizing agents.
- Uncertain
- Sensitive to heat
- 1.012 g/mL at 25 °C(lit.)
Ethyl 3-oxopentanoate Security Information
- GHS07
- 3
- S26;S36
- S26-S36
- R36/37/38
- Xi
- NONH for all modes of transport
- H315,H319,H335
- P261,P305+P351+P338
- warning
- Inert atmosphere,2-8°C
- 36/37/38
- Warning
- T
- IRRITANT
Ethyl 3-oxopentanoate Customs Data
- 29183000
-
China Customs Code:
2918300090Overview:
2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
Ethyl 3-oxopentanoate Price
Ethyl 3-oxopentanoate Suppliers
Ethyl 3-oxopentanoate Related Literature
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Dunming Zhu,Yan Yang,John D. Buynak,Ling Hua Org. Biomol. Chem. 2006 4 2690
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Qi Gao,Xian-chun Tan,Ying-ming Pan,Heng-shan Wang,Ying Liang Chem. Commun. 2012 48 12080
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3. Synthetic approaches and functionalizations of imidazo[1,2-a]pyrimidines: an overview of the decadeRicha Goel,Vijay Luxami,Kamaldeep Paul RSC Adv. 2015 5 81608
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4. A simple synthesis of anthracyclinones from 2-acetylquinizarinKhairuzzaman B. Mullah,James K. Sutherland J. Chem. Soc. Perkin Trans. 1 1992 1237
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5. Sequential condensation/biannulation reactions of β-(2-aminophenyl)-α,β-ynones with 1,3-dicarbonylsVincenzo Marsicano,Antonio Arcadi,Marco Chiarini,Giancarlo Fabrizi,Antonella Goggiamani,Antonia Iazzetti Org. Biomol. Chem. 2021 19 5177
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A. Suresh Kumar,T. Prabhakar Reddy,R. Madhavachary,Dhevalapally B. Ramachary Org. Biomol. Chem. 2016 14 5494
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Anirban Sarkar,Sougata Santra,Shrishnu Kumar Kundu,Alakananda Hajra,Grigory V. Zyryanov,Oleg N. Chupakhin,Valery N. Charushin,Adinath Majee Green Chem. 2016 18 4475
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Rameshwar Prasad Pandit,Sung Hong Kim,Yong Rok Lee Org. Biomol. Chem. 2016 14 6996
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Caixia Xie,Lei Feng,Wanli Li,Xiaojun Ma,Xinkun Ma,Yihan Liu,Chen Ma Org. Biomol. Chem. 2016 14 8529
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Mohammad Bagher Teimouri,Mahdi Heydari,Kazem Mohammadi RSC Adv. 2020 10 13601
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